Cas no 1239751-79-1 (4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1239751-79-1
• MF: C₁₄H₁₀N₂O₂S
• MW: 270.306401729584
• MDL: MFCD16171046
• CID: 4689969
• PubChem ID: 52228035
• Update Time: 2025-08-05

4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• STL146831
• BBL032662
• 4-phenyl-2-(1H-pyrrol-1-yl)thiazole-5-carboxylic acid
• 5-thiazolecarboxylic acid, 4-phenyl-2-(1H-pyrrol-1-yl)-
• 4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD16171046
• Inchi： 1S/C14H10N2O2S/c17-13(18)12-11(10-6-2-1-3-7-10)15-14(19-12)16-8-4-5-9-16/h1-9H,(H,17,18)
• InChI Key： WQEHULRCSMHEJL-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C2C=CC=CC=2)N=C1N1C=CC=C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 327
• Topological Polar Surface Area: 83.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1239751-79-1): A Comprehensive Overview

4-Phenyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid, identified by the CAS registry number 1239751-79, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which includes a benzene ring, a pyrrole group, and a thiazole ring. The combination of these structural elements contributes to its diverse chemical properties and potential applications in drug development.

The synthesis of this compound has been explored through various methodologies, with recent studies focusing on optimizing reaction conditions to improve yield and purity. Researchers have employed both traditional organic synthesis techniques and modern catalytic approaches to construct the molecule efficiently. The thiazole ring, a key structural component, is typically formed via cyclization reactions involving thiols and aldehydes or ketones. The introduction of the pyrrole group and the phenyl substituent further enhances the molecule's complexity and functionality.

Recent investigations into the biological activity of 4-Phe... have revealed promising results in several therapeutic areas. For instance, studies have demonstrated its potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, this compound has shown cytotoxic effects against various cancer cell lines, suggesting its role as a candidate for anticancer drug development.

The molecular structure of this compound plays a crucial role in its pharmacokinetic properties. The presence of the carboxylic acid group enhances water solubility, which is advantageous for drug delivery systems. Furthermore, the aromatic rings contribute to lipophilicity, enabling better absorption across biological membranes.

In terms of applications, this compound has been utilized as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. Its versatility in forming hydrogen bonds and π–π interactions makes it an ideal building block for constructing bioactive compounds with tailored properties.

Looking ahead, ongoing research aims to further elucidate the mechanism of action of this compound in biological systems. Advanced computational methods are being employed to predict its binding affinities to various protein targets, which could pave the way for novel therapeutic interventions.

In conclusion, 4-Phe... (CAS No. 123975...) stands out as a valuable compound with significant potential in drug discovery and development. Its unique structure and diverse chemical properties make it an intriguing subject for both academic research and industrial applications.